Cas no 1803739-05-0 (Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1803739-05-0
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4907790
• Update Time: 2025-10-28

Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-8(16)5-7-9(10(11,12)13)6(14)3-4-15-7/h3-4H,2,5H2,1H3
• InChI Key： DIFATIURBTWSGK-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(CC(=O)OCC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate

Comprehensive Overview of Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1803739-05-0)

Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1803739-05-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an iodo substituent at the 4-position and a trifluoromethyl group at the 3-position of the pyridine ring. The ethyl acetate moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in compounds like Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate because of their potential to improve the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The incorporation of trifluoromethyl groups is a common strategy in modern medicinal chemistry, as it can significantly alter the physicochemical properties of molecules, enhancing their lipophilicity and binding affinity.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate?" This compound serves as a critical building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds. Its iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing carbon-carbon bonds. Additionally, the ethyl acetate group can be hydrolyzed or transesterified to yield carboxylic acids or other esters, expanding its utility in multi-step syntheses.

Another hot topic in the scientific community is the role of fluorinated compounds in addressing challenges like drug resistance and environmental persistence. Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate is no exception, as its trifluoromethyl group contributes to the compound's stability under physiological conditions. This property is particularly valuable in the design of next-generation agrochemicals and pharmaceuticals, where durability and efficacy are paramount.

From an industrial perspective, the scalability of producing Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate is a subject of interest. Manufacturers are optimizing routes to ensure high yields and purity, often leveraging catalytic methods or green chemistry principles to minimize waste. The compound's CAS No. 1803739-05-0 is frequently referenced in patents and technical literature, underscoring its commercial and academic relevance.

In summary, Ethyl 4-iodo-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1803739-05-0) is a multifaceted compound with broad applications in synthetic and medicinal chemistry. Its unique structural attributes, combined with the growing demand for fluorinated and iodinated intermediates, position it as a valuable asset in research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical solutions.